Cas no 109875-81-2 (2,5-Pyrrolidinedithione,1,3-dimethyl-)

• Product Name: 2,5-Pyrrolidinedithione,1,3-dimethyl-
• CAS No: 109875-81-2
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 128592
• PubChem ID: 13662101
• Update Time: 2025-04-18

2,5-Pyrrolidinedithione,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedithione,1,3-dimethyl-
• 1,3-Dimethylpyrrolidine-2,5-dithione
• 109875-81-2
• 2,5-Pyrrolidinedithione, 1,3-dimethyl-

• Inchi： 1S/C6H9NS2/c1-4-3-5(8)7(2)6(4)9/h4H,3H2,1-2H3
• InChI Key： NKLXQMFENJIAOJ-UHFFFAOYSA-N
• SMILES： S=C1C(C)CC(N1C)=S

Computed Properties

• Exact Mass: 159.01777
• Monoisotopic Mass: 159.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 3.24